Cas no 2229319-56-4 (methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229319-56-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5879975
• PubChem ID: 165716623
• Update Time: 2025-05-30

methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2229319-56-4
• EN300-1740521

• Inchi： 1S/C14H17NO2/c1-6-14(7-8-14)12-10(3)15(4)9(2)11(12)13(16)17-5/h1H,7-8H2,2-5H3
• InChI Key： ZEVJJNHDRMYLGJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1C1(C#C)CC1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229319-56-4): A Comprehensive Overview

Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2229319-56-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of a 1-ethynylcyclopropyl moiety and a 1,2,5-trimethyl pyrrole core makes it a promising candidate for further investigation.

The compound's structure incorporates several key features that contribute to its unique chemical properties. The 1-ethynylcyclopropyl group introduces a high degree of unsaturation and reactivity, which can be exploited in various synthetic transformations. Additionally, the 1,2,5-trimethyl pyrrole ring provides a stable aromatic system with potential for diverse interactions with biological targets. These structural elements make Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound's unique structural features have led to its exploration as a potential lead compound in several research areas. For instance, the 1-ethynylcyclopropyl group can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility has made it an attractive candidate for medicinal chemists seeking to develop new drugs.

One of the most compelling aspects of Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate is its potential as an intermediate in the synthesis of more complex molecules. The pyrrole core is a well-known scaffold in drug discovery, with numerous examples of biologically active compounds featuring this motif. By incorporating the 1-ethynylcyclopropyl group and other functional groups into this framework, researchers can generate molecules with enhanced binding affinity and selectivity. This has led to several studies exploring its use in the development of inhibitors targeting various enzymes and receptors.

The compound's reactivity also makes it suitable for use in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of the terminal alkyne functionality allows for reactions such as Sonogashira couplings, which can be used to construct carbon-carbon bonds efficiently. These reactions are particularly valuable in drug synthesis, where the ability to introduce complex substituents into a molecule is often crucial. The versatility of Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate in these transformations underscores its importance as a synthetic intermediate.

In addition to its synthetic utility, Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Research has indicated that compounds with similar structural features may have applications in treating conditions such as cancer and inflammatory diseases. The ability of the 1-ethynylcyclopropyl group to interact with biological targets has been particularly noted in these studies. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs often involves iterative processes of synthesis and biological testing. Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate serves as an excellent starting point for such efforts due to its structural complexity and reactivity. By modifying its functional groups or incorporating it into larger molecular frameworks, researchers can generate novel compounds with tailored properties. This approach has been successful in several drug discovery programs and highlights the importance of versatile intermediates like this one.

The compound's stability under various reaction conditions also makes it a practical choice for industrial applications. Its robustness ensures that it can be stored and handled without significant degradation, which is essential for large-scale synthesis. Additionally, its compatibility with standard synthetic protocols allows for efficient production processes. These factors contribute to its attractiveness as both a research tool and a potential commercial product.

The future prospects for Methyl 4-(1-ethynylcyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate are bright given its unique properties and potential applications. As research continues in pharmaceutical chemistry and drug discovery, this compound is likely to play an increasingly important role in developing new therapeutic agents. Its ability to serve as a versatile intermediate and potential lead compound makes it a valuable asset for any research laboratory focused on medicinal chemistry.